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Compound of Interest

Compound Name: 3-iodo-1H-indole

Cat. No.: B116640 Get Quote

An In-Depth Technical Guide to the Physical Properties of 3-iodo-1H-indole

This technical guide provides a comprehensive overview of the core physical properties of 3-
iodo-1H-indole, a compound of interest in organic synthesis and drug development. The data

presented herein is intended for researchers, scientists, and professionals in the

pharmaceutical and chemical industries. This document details the melting point, boiling point,

and density of 3-iodo-1H-indole, supported by generalized experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of 3-iodo-1H-indole are crucial for its handling, purification, and

application in various chemical reactions. The key quantitative data are summarized in the

table below.
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Physical Property Value Notes

Melting Point 72-75 °C

A precise melting range is

indicative of the compound's

purity.

Boiling Point 341.7 °C[1]

At a standard pressure of 760

mmHg. Some sources provide

this as a predicted value.[2][3]

Density 1.96 g/cm³[1] This is a predicted value.[3]

Experimental Protocols for Physical Property
Determination
The following sections outline the standard methodologies for determining the physical

properties of a solid compound like 3-iodo-1H-indole.

Determination of Melting Point via the Capillary Method
The melting point is a critical indicator of a substance's purity. A sharp melting range (typically

0.5-1.0 °C) is characteristic of a pure crystalline compound.[4] The presence of impurities

generally leads to a depression and broadening of the melting point range.[4]

Methodology:

Sample Preparation: A small quantity of dry, powdered 3-iodo-1H-indole is introduced into a

capillary tube that is sealed at one end. The sample is packed down to a height of 1-2 mm by

gently tapping the tube.[4]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath (e.g.,

liquid paraffin or a modern melting point apparatus).[5]

Heating and Observation: The apparatus is heated slowly and steadily, typically at a rate of 1

°C/min, while the bath is stirred to ensure uniform temperature distribution.[6]
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Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears and the temperature at which the entire sample becomes a clear liquid. This

range is reported as the melting point.[7]

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[8]

Methodology for Small Quantities:

Sample Preparation: A small amount of the substance is placed in a small test tube or

ignition tube.

Capillary Insertion: A short capillary tube, sealed at one end, is placed in an inverted position

inside the test tube containing the sample.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and heated in a

suitable liquid bath (e.g., concentrated sulfuric acid or high-boiling paraffin).[8] The open end

of the test tube should remain above the surface of the heating liquid.[8]

Heating and Observation: The bath is heated gently and stirred. As the temperature rises, air

trapped in the capillary tube will expand and escape as bubbles. A rapid and continuous

stream of bubbles will emerge from the capillary tip as the liquid's boiling point is reached.[8]

Data Recording: The temperature (T1) at which this continuous stream of bubbles begins is

noted. The heat source is then removed. The stream of bubbles will slow down and stop, and

as the liquid cools, it will be drawn back into the capillary tube. The temperature (T2) at

which the liquid just begins to enter the capillary is recorded.[8] The boiling point is the

average of T1 and T2.[8]

Determination of Density
The density of a solid is its mass per unit volume. For a crystalline solid, this can be determined

using the displacement method.

Methodology:
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Mass Measurement: A sample of 3-iodo-1H-indole is accurately weighed using an analytical

balance. Let this mass be m.

Volume Measurement by Displacement:

A graduated cylinder is partially filled with a liquid in which 3-iodo-1H-indole is insoluble

(e.g., a hydrocarbon solvent, given its solubility in dichloromethane and methanol). The

initial volume (V1) is recorded.

The weighed solid sample is carefully added to the graduated cylinder, ensuring it is fully

submerged and that no air bubbles are trapped.

The new volume (V2) is recorded. The volume of the solid is the difference: V = V2 - V1.

Calculation: The density (ρ) is calculated using the formula: ρ = m / V

Visualization of Experimental Workflow
The logical flow for the physical characterization of 3-iodo-1H-indole is depicted in the

following diagram.
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Physical Property Determination Workflow for 3-iodo-1H-indole

Melting Point Boiling Point Density

Obtain Pure Sample
of 3-iodo-1H-indole

Prepare Capillary Tube Prepare Test Tube with
Inverted Capillary Measure Mass

Heat in Apparatus
& Observe Range

Record Melting Point

Heat in Bath &
Observe Bubbles

Record Boiling Point

Calculate Density
(ρ = m/V)

Measure Volume
(Displacement)

Click to download full resolution via product page

Caption: Workflow for determining the physical properties of 3-iodo-1H-indole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. 3-Iodoindole CAS#: 26340-47-6 [amp.chemicalbook.com]

3. 3-Iodoindole | 26340-47-6 [chemicalbook.com]

4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b116640?utm_src=pdf-body-img
https://www.benchchem.com/product/b116640?utm_src=pdf-body
https://www.benchchem.com/product/b116640?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0763860_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0763860.htm
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. davjalandhar.com [davjalandhar.com]

6. mt.com [mt.com]

7. youtube.com [youtube.com]

8. youtube.com [youtube.com]

To cite this document: BenchChem. [Physical properties of 3-iodo-1H-indole (melting point,
boiling point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116640#physical-properties-of-3-iodo-1h-indole-
melting-point-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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